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Compound of Interest

Compound Name: GNE-203

Cat. No.: B607677 Get Quote

An Application Note on the Preparation and Storage of GNE-203 Stock Solutions

For researchers, scientists, and professionals in drug development, the accurate preparation

and proper storage of compound stock solutions are fundamental to ensuring experimental

reproducibility and the integrity of results. GNE-203 is a known inhibitor of the c-Met receptor

tyrosine kinase.[1][2] This document provides a detailed protocol for the preparation and

storage of GNE-203 stock solutions for research use.

Quantitative Data Summary
The key properties of GNE-203 and recommended storage conditions are summarized below.

Table 1: Chemical Properties of GNE-203

Property Value

CAS Number 949560-05-8[1][2]

Molecular Weight 677.51 g/mol [1][2]

Chemical Formula C30H29Cl2F3N8O3[1]

Appearance Solid powder[1]

Purity >98%[1]

Primary Solvent Dimethyl sulfoxide (DMSO)[1][3]
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Table 2: Recommended Storage Conditions for GNE-203

Form Temperature Duration Conditions

Solid Powder -20°C
Long-term (months to

years)[1][3]
Dry and dark[1]

0 - 4°C
Short-term (days to

weeks)[1]
Dry and dark[1]

Stock Solution (in

DMSO)
-80°C Up to 6 months[3]

-20°C
1 month to several

months[1][3]

0 - 4°C
Short-term (days to

weeks)[1]

Note: There is some variation in the reported stability of stock solutions. For maximum stability,

storage at -80°C is recommended, and aliquoting into single-use volumes is advised to prevent

repeated freeze-thaw cycles.

Experimental Protocols
Protocol 1: Preparation of a 10 mM GNE-203 Stock
Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of GNE-203 in DMSO, a

common starting concentration for in vitro studies.

Materials:

GNE-203 solid powder

Anhydrous or high-purity Dimethyl sulfoxide (DMSO)

Sterile microcentrifuge tubes or cryovials
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Analytical balance

Vortex mixer

Pipettes and sterile filter tips

Methodology:

Safety First: Conduct all weighing and handling of the GNE-203 powder and DMSO within a

chemical fume hood. Wear appropriate personal protective equipment (PPE), including

gloves, a lab coat, and safety glasses.

Calculation: Determine the mass of GNE-203 required. To prepare a 10 mM stock solution,

the calculation based on its molecular weight (677.51 g/mol ) is as follows:

Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

For 1 mL (0.001 L) of a 10 mM (0.010 mol/L) solution:

Mass = 0.010 mol/L * 0.001 L * 677.51 g/mol = 0.0067751 g = 6.78 mg

Weighing: Carefully weigh 6.78 mg of GNE-203 powder on an analytical balance and

transfer it to a sterile vial.

Dissolution: Add 1.0 mL of high-purity DMSO to the vial containing the GNE-203 powder.[1]

Mixing: Tightly cap the vial and vortex thoroughly until the solid is completely dissolved.

Visually inspect the solution against a light source to ensure no particulates are visible.

Gentle warming in a 37°C water bath can be used to aid dissolution if necessary.

Aliquoting: To avoid degradation from multiple freeze-thaw cycles, dispense the stock

solution into smaller, single-use aliquots in sterile, clearly labeled microcentrifuge tubes or

cryovials.

Storage: Store the aliquots at -20°C for short-to-medium-term storage (up to a month) or at

-80°C for long-term storage (up to 6 months).[3] Protect the vials from light.
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Visualizations
The following diagrams illustrate the key workflows and pathways relevant to the use of GNE-
203.

Preparation Application

GNE-203 Powder 10 mM Stock in DMSOProtocol 1 Dilute in MediaSerial Dilution Cell-Based Assay Data Analysis

Click to download full resolution via product page

Caption: General experimental workflow from GNE-203 powder to data analysis.
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Caption: Simplified mechanism of action for GNE-203 as a c-Met inhibitor.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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